molecular formula C12H18N2O B5589906 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide

Cat. No.: B5589906
M. Wt: 206.28 g/mol
InChI Key: QARLFLZDHLPCKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-N-(6-methylpyridin-2-yl)butanamide is a carboxamide derivative characterized by a butanamide backbone substituted with two methyl groups at the 3,3-positions and a 6-methylpyridin-2-yl moiety attached to the amide nitrogen. This compound is structurally notable for its combination of hydrophobic alkyl groups and a heteroaromatic pyridine ring, which may influence its solubility, binding affinity, and biological activity.

Properties

IUPAC Name

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2O/c1-9-6-5-7-10(13-9)14-11(15)8-12(2,3)4/h5-7H,8H2,1-4H3,(H,13,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QARLFLZDHLPCKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC=C1)NC(=O)CC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide can be achieved through several methods. One common approach involves the reaction of 6-methyl-2-aminopyridine with 3,3-dimethylbutanoyl chloride in the presence of a base such as triethylamine. The reaction typically takes place in an organic solvent like dichloromethane at room temperature, yielding the desired amide product after purification .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as carboxylic acids or ketones.

    Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in aqueous solution under acidic conditions.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as alkyl halides or aryl halides in the presence of a base like sodium hydride.

Major Products Formed

    Oxidation: Carboxylic acids, ketones.

    Reduction: Amines.

    Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3,3-dimethyl-N-(6-methylpyridin-2-yl)butanamide involves its interaction with specific molecular targets. In biological systems, it may act by binding to enzymes or receptors, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use. For example, in medicinal chemistry, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Pyridine-Substituted Butanamides

  • 3,3-Dimethyl-N-(pyridin-2-ylmethyl)butanamide (CAS 349417-24-9) Structure: Differs by the absence of a methyl group at the pyridine’s 6-position and the presence of a methylene bridge between the pyridine and amide. Properties: Molecular weight = 206.28 g/mol, XLogP3 = 1.7, hydrogen bond donors = 1, acceptors = 2 . Implications: The reduced hydrophobicity (lower XLogP3) compared to the target compound may decrease membrane permeability.
  • 2-Ethyl-2-(hydroxymethyl)-N-(6-methylpyridin-3-yl)butanamide (4E4) Structure: Features a hydroxymethyl and ethyl group at the 2-position of the butanamide and a pyridin-3-yl substituent. Properties: Molecular formula = C13H20N2O2, SMILES = C(C)C(CO)(C(=O)Nc1cnc(C)cc1)CC .

Antiplasmodial Butanamides ()

Three structurally related antiplasmodial compounds were synthesized with modifications to the isoxazole-linked alkyl chains:

Compound Substituent Molecular Formula Yield (%) HRMS (Calc./Obs.)
3k 5-Butylisoxazol-3-ylmethyl C15H26N2O4Na 77 321.17848 / 321.17918
3l 5-Pentylisoxazol-3-ylmethyl C14H24N2O4Na 77 307.1628 / 307.1622
3m 5-Phenethylisoxazol-3-ylmethyl C16H28N2O4Na 21 335.1941 / 335.1952
  • Key Findings :
    • Longer alkyl chains (e.g., pentyl in 3l ) or aromatic extensions (phenethyl in 3m ) reduce synthetic yields (21–77%), likely due to steric hindrance.
    • Antiplasmodial activity correlates with substituent hydrophobicity, suggesting the target compound’s 6-methylpyridine group may offer balanced lipophilicity for bioactivity.

Physicochemical Properties

A comparison of key properties among related butanamides:

Compound Molecular Weight (g/mol) XLogP3 Hydrogen Bond Donors Hydrogen Bond Acceptors Reference
3,3-Dimethyl-N-(6-methylpyridin-2-yl)butanamide* ~220† ~2.0‡ 1 3 Estimated
3,3-Dimethyl-N-(pyridin-2-ylmethyl)butanamide 206.28 1.7 1 2
2,4-Dihydroxy-3,3-dimethyl-N-(2-phenylsulfanylethyl)butanamide 283.39 2.5 3 4
Bromobutide (Herbicide) 433.93 3.8 1 6

*Estimated values based on structural similarity.

  • Insights :
    • The target compound’s higher XLogP3 (~2.0) compared to pyridin-2-ylmethyl analogues suggests improved lipid solubility, favoring passive cellular uptake.
    • Bromobutide’s bromine atoms and complex substituents drastically increase molecular weight and XLogP3, aligning with its herbicidal activity .

Functional and Application-Based Comparisons

Agrochemical Analogues

  • Bromobutide (Sumiherb) : A brominated butanamide herbicide with the formula C13H7Br2N3O4. Its bulky bromine substituents enhance soil persistence and target weed selectivity .
  • Bitertanol (Fungicide): A triazole-containing butanamide derivative (C20H23N3O2), demonstrating how heterocyclic extensions (e.g., triazole rings) can shift functionality from herbicidal to fungicidal .

Cooling Agents

  • 2-Isopropyl-2,3-dimethyl-N-(3-(pyridin-2-yloxy)propyl)butanamide (3.2) :
    • Substituents: Isopropyl and pyridinyloxy groups.
    • Role: The pyridine-oxygen linkage may enhance interaction with TRPM8 receptors, a target for cooling sensations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.